Cas no 1121057-77-9 (tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate)

Tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate is a boronic ester derivative widely used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its tetrahydropyridine scaffold, protected by a Boc group, enhances stability and facilitates selective functionalization. The tetramethyl dioxaborolane moiety offers improved solubility and handling compared to free boronic acids, while maintaining high reactivity in palladium-catalyzed transformations. This compound is valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its crystalline nature and well-defined structure ensure consistent performance in synthetic applications. Proper storage under inert conditions is recommended to preserve its reactivity.

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate structure

1121057-77-9 structure

Product Name:tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate

CAS No:1121057-77-9

MF:C₁₆H₂₈BNO₄

MW:309.208825111389

MDL:MFCD18383341

CID:2093659

PubChem ID:59327225

Update Time:2025-11-02

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate
- 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,4-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1
- tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate
- AK163423
- (1-(tert-Butoxycarbonyl)-1,4,5,6-tetrahydropyridin-3-yl)boronic acid pinacol ester
- VXOCSENAGKVASP-UHFFFAOYSA-N
- FCH1623911
- SB10955
- 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,4-dihydro-2H-pyridine-1-ca
- TERT-BUTYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-5,6-DIHYDRO-4H-PYRIDINE-1-CARBOXYLATE
- EN300-317081
- tert-butyl 5-(4,4,5,5 -tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate
- DTXSID501116417
- WUB05777
- Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate
- tert-Butyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate
- SY044696
- Z1508725169
- AKOS024464858
- P12356
- 1-(Boc)-1,4,5,6-Tetrahydropyridine-3-boronic acid pinacol ester
- DB-316867
- 1121057-77-9
- tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxabo dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate
- MFCD18383341
- DS-8060
- tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-pyridine-1-carboxylate
- SCHEMBL1304696
- 1-Boc-1,4,5,6-tetrahydropyridine-3-boronic Acid Pinacol Ester
- MDL： MFCD18383341
- Inchi： 1S/C16H28BNO4/c1-14(2,3)20-13(19)18-10-8-9-12(11-18)17-21-15(4,5)16(6,7)22-17/h11H,8-10H2,1-7H3
- InChI Key： VXOCSENAGKVASP-UHFFFAOYSA-N
- SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)CCC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 309.2111385g/mol
Monoisotopic Mass: 309.2111385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48

Experimental Properties

Boiling Point: 339.6±52.0℃ at 760 mmHg

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM105746-5g	tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate	1121057-77-9	0.95	5g	$2000	2021-08-06
abcr	AB458592-1 g	(1-(tert-Butoxycarbonyl)-1,4,5,6-tetrahydropyridin-3-yl)boronic acid pinacol ester, 95%; .	1121057-77-9	95%	1g	€784.20	2023-04-22
Apollo Scientific	OR55284-500mg	tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2h)-carboxylate	1121057-77-9		500mg	£625.00	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62650-1g	tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate	1121057-77-9	95%	1g	¥5156.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62650-250mg	tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate	1121057-77-9	95%	250mg	¥2056.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62650-100mg	tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate	1121057-77-9	95%	100mg	¥1296.0	2023-09-06
TRC	B710065-10mg	tert-Butyl 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate	1121057-77-9		10mg	$ 50.00	2022-06-06
TRC	B710065-50mg	tert-Butyl 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate	1121057-77-9		50mg	$ 160.00	2022-06-06
TRC	B710065-100mg	tert-Butyl 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydropyridine-1(2H)-carboxylate	1121057-77-9		100mg	$ 230.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LB337-250mg	tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyridine-1-carboxylate	1121057-77-9	95+%	250mg	1980CNY	2021-05-08